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Compound of Interest

Compound Name:
O-2-Amino-2-methylpropyl

Bilastine-d6

Cat. No.: B15557937

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methodologies for the

quantification of bilastine in pharmaceutical formulations. The information presented is collated

from a range of validated studies to offer an objective overview of method performance,

supported by experimental data. This guide is intended to assist researchers and analytical

scientists in selecting the most appropriate method for their specific needs, whether for routine

quality control or for research and development.

Comparative Analysis of Analytical Methods
The following tables summarize the quantitative performance of different analytical methods for

bilastine analysis, including High-Performance Liquid Chromatography (HPLC), Ultra-

Performance Liquid Chromatography (UPLC), and UV-Visible Spectrophotometry.

High-Performance Liquid Chromatography (HPLC)
Methods
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Parameter Method 1 Method 2 Method 3 Method 4 Method 5

Column

Phenomenex

Gemini C18

(150 x 4.6

mm, 5µm)[1]

Octadecylsila

ne (C18) (250

x 4.6 mm, 5

µm)

Inertsil ODS-

3 (150 x 4.6

mm, 5 µm)

C18 Water

(150 x

4.6mm, 5µm)

[2]

Symmetry

Aligent C-18

(250x4.6mm)

5µ

Mobile Phase

Formic acid:

Methanol

(50:50 v/v)[1]

Methanol:Ace

tonitrile

(90:10 % v/v)

10 mM

ammonium

acetate (pH

6.00) and

methanol

(gradient)

Acetonitrile:

Ammonium

acetate pH

5.0 (85:15%

v/v)[2]

Buffer

(Dipotassium

hydrogen

phosphate):

Acetonitrile

(50:50 v/v)

Flow Rate 0.8 mL/min[1] 1.0 mL/min 1.0 mL/min 1.0 mL/min[2] 1.0 mL/min

Detection (λ) 282 nm[1] 280 nm 275 nm 215 nm[2] 215 nm

Linearity

Range

5-100

µg/mL[1]
20-120 µg/mL

160-240

µg/mL

25-150

µg/mL[2]
5-20 µg/mL

Correlation

(R²)
0.9999[1] 0.9997 >0.999 0.996[2] 0.999

LOD
0.089

µg/mL[1]
0.135 µg/mL - 0.45 µg/mL[2] 0.40 µg/mL

LOQ
0.271

µg/mL[1]
0.410 µg/mL - 1.20 µg/mL[2] 1.42 µg/mL

Accuracy

(%RSD)
< 2%[1] < 2% < 2% < 2%[2] -

Precision

(%RSD)
< 2%[1] < 2% < 2% < 2%[2] -

Ultra-Performance Liquid Chromatography (UPLC)
Method
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Parameter Method 1

Column Phenomenex C8 (50 x 2.1 mm, 1.7 µm)[3]

Mobile Phase
pH 3.5 Sodium Phosphate 10mM Buffer:

Methanol: Acetonitrile (60:30:10 v/v/v)[3]

Flow Rate 0.5 mL/min[3]

Detection (λ) 248 nm[3]

Linearity Range 50-150 µg/mL[3]

Correlation (R²) -

LOD 0.368 µg/mL[3]

LOQ 1.117 µg/mL[3]

Accuracy (%RSD) < 2%

Precision (%RSD) < 2%[3]

UV-Visible Spectrophotometry Methods
Parameter Method 1 Method 2

Solvent Methanol 0.1 M HCl

Detection (λmax) 226.2 nm 210 nm

Linearity Range 2-12 µg/mL -

Correlation (R²) 0.9993 -

LOD 1.224 µg/mL -

LOQ 4.088 µg/mL -

Accuracy (% Recovery) 98.92 - 100.27% 99.53 - 100.54%

Precision (%RSD) < 2% -

Experimental Protocols
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Detailed methodologies for the key analytical techniques are provided below.

RP-HPLC Method for Bilastine in Bulk and
Pharmaceutical Formulation[1]

Instrumentation: A Shimadzu Model CBM-20A/20 Alite HPLC system with a PDA detector

was used.

Chromatographic Conditions:

Column: Phenomenex Gemini C18 (150 mm × 4.60 mm i.d., 5µm particle size).

Mobile Phase: A mixture of formic acid and methanol in a 50:50 v/v ratio.

Flow Rate: 0.8 mL/min.

Detection Wavelength: 282 nm.

Standard Solution Preparation: A stock solution of bilastine (1000 µg/mL) was prepared by

dissolving 25 mg of the standard in 25 mL of HPLC grade methanol. Working standards were

prepared by further dilution with the mobile phase.

Sample Preparation (Tablets): Twenty tablets were weighed and finely powdered. A quantity

of powder equivalent to 25 mg of bilastine was transferred to a 25 mL volumetric flask,

dissolved in methanol, and sonicated for 30 minutes. The solution was filtered, and the

volume was made up with methanol. Further dilutions were made with the mobile phase

before injection.

Forced Degradation Studies:

Acid Hydrolysis: The drug solution was treated with 0.1 N HCl and heated at 60°C for 30

minutes, then neutralized with 0.1 N NaOH.

Base Hydrolysis: The drug solution was treated with 0.1 N NaOH and heated at 60°C for

30 minutes, then neutralized with 0.1 N HCl.
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Oxidative Degradation: The drug solution was treated with 30% H₂O₂ and heated at 60°C

for 30 minutes.

Thermal Degradation: The drug solution was heated at 60°C for 30 minutes.

UPLC Method for the Estimation of Bilastine in Bulk and
Tablets[3]

Instrumentation: An Ultra Performance Liquid Chromatography system with a PDA detector.

Chromatographic Conditions:

Column: Phenomenex C8 (50 x 2.1 mm ID, 1.7 µm).

Mobile Phase: A mixture of pH 3.5 Sodium Phosphate 10mM Buffer, Methanol, and

Acetonitrile in a 60:30:10 v/v/v ratio in isocratic elution mode.

Flow Rate: 0.5 mL/min.

Detection Wavelength: 248 nm.

Standard Solution Preparation: A stock solution of 100 mg of bilastine in 100 mL of mobile

phase was prepared. A working standard of 100 µg/mL was prepared by diluting 1 mL of the

stock solution to 10 mL with the mobile phase.

Sample Preparation (Tablets): Twenty tablets were weighed and powdered. An amount of

powder equivalent to 100 mg of bilastine was dissolved in 100 mL of mobile phase. A

working sample solution of 100 µg/mL was prepared by diluting 1 mL of this solution to 10

mL with the mobile phase.

UV Spectrophotometric Method for Bilastine Estimation
Instrumentation: A UV-Visible double beam spectrophotometer.

Solvent: Methanol.

Procedure:
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Determination of λmax: A standard solution of bilastine (10 µg/mL) in methanol was

scanned in the range of 200-400 nm to determine the wavelength of maximum

absorbance.

Standard Curve Preparation: A series of standard solutions of bilastine in the

concentration range of 2-12 µg/mL were prepared in methanol. The absorbance of each

solution was measured at the λmax. A calibration curve of absorbance versus

concentration was plotted.

Sample Preparation (Tablets): Twenty tablets were weighed and powdered. A quantity of the

powder equivalent to 10 mg of bilastine was dissolved in 10 mL of methanol and sonicated.

The solution was filtered, and further dilutions were made with methanol to obtain a

concentration within the linearity range. The absorbance was measured, and the

concentration was determined from the calibration curve.

Visualized Experimental Workflow and Signaling
Pathway
The following diagrams, generated using Graphviz, illustrate a typical experimental workflow for

bilastine analysis and the signaling pathway of its mechanism of action.
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Experimental Workflow for Bilastine Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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